N-{[4-ethyl-5-({2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide

• Molecular Formula: C24H29N5O2S
• Molecular Weight: 451.6 g/mol
• IUPAC Name: N-[[4-ethyl-5-[2-(2-ethyl-6-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methylbenzamide
• InChI: InChI=1S/C24H29N5O2S/c1-5-18-9-7-8-17(4)22(18)26-21(30)15-32-24-28-27-20(29(24)6-2)14-25-23(31)19-12-10-16(3)11-13-19/h7-13H,5-6,14-15H2,1-4H3,(H,25,31)(H,26,30)
• InChI Key: WGMLQQVFSVVSPQ-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NN=C(N2CC)CNC(=O)C3=CC=C(C=C3)C)C

Description

N-{[4-ethyl-5-({2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the 1,2,4-triazole family of compounds and has been shown to possess a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{[4-ethyl-5-({2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide is not fully understood. However, it is believed that the compound exerts its effects by inhibiting certain enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
N-{[4-ethyl-5-({2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide has been shown to have a wide range of biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells, fungi, and bacteria. It has also been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[4-ethyl-5-({2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide in lab experiments is its wide range of potential applications. However, one limitation is that the compound is relatively new and its effects on various cellular processes are not fully understood.

Future Directions

There are many future directions for research on N-{[4-ethyl-5-({2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide. One potential area of research is the development of new anticancer, antifungal, and antibacterial agents based on this compound. Another area of research is the investigation of the compound's potential use in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various cellular processes.
In conclusion, N-{[4-ethyl-5-({2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide is a promising compound with potential applications in a wide range of scientific research areas. Further research is needed to fully understand the compound's mechanism of action and its effects on various cellular processes.

Synthesis Methods

The synthesis of N-{[4-ethyl-5-({2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide involves the reaction of 4-ethyl-5-mercapto-1,2,4-triazole with 2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl chloride in the presence of a base. The resulting product is then treated with N-methyl-4-methylbenzamide to yield the final compound.

Scientific Research Applications

N-{[4-ethyl-5-({2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide has been shown to have potential applications in a wide range of scientific research areas. The compound has been studied for its anticancer, antifungal, and antibacterial properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease.